Ethyl (Z)-4-amino-2-chlorobut-2-enoate;hydrochloride

• IUPAC Name: ethyl (Z)-4-amino-2-chlorobut-2-enoate;hydrochloride
• InChI: InChI=1S/C6H10ClNO2.ClH/c1-2-10-6(9)5(7)3-4-8;/h3H,2,4,8H2,1H3;1H/b5-3-
• InChI Key: IMICHMZRMUOIAC-FBZPGIPVSA-N
• Canonical SMILES: CCOC(=O)C(=CCN)Cl.Cl
• Isomeric SMILES: CCOC(=O)/C(=C/CN)/Cl.Cl
• Molecular Formula: C6H11Cl2NO2
• Molecular Weight: 200.06 g/mol

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